![molecular formula C15H13ClN6OS B4440696 N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide](/img/structure/B4440696.png)
N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide
Overview
Description
N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide is a chemical compound that belongs to the class of tetrazole-based drugs. It is a potent inhibitor of angiotensin II type 1 receptor (AT1R), which is involved in regulating blood pressure and cardiovascular function. The compound has been extensively studied for its potential applications in the treatment of hypertension, heart failure, and other cardiovascular diseases.
Mechanism of Action
N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide exerts its pharmacological effects by selectively inhibiting the this compound. This receptor is involved in regulating blood pressure and cardiovascular function by mediating the effects of angiotensin II, a potent vasoconstrictor. By inhibiting this compound, this compound reduces the vasoconstrictor effects of angiotensin II, leading to vasodilation and a reduction in blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It reduces the vasoconstrictor effects of angiotensin II, leading to vasodilation and a reduction in blood pressure. It also reduces cardiac hypertrophy and improves cardiac function in animal models of heart failure. Additionally, it has been shown to have anti-inflammatory effects and to reduce oxidative stress.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide has several advantages for lab experiments. It is a potent and selective inhibitor of this compound, making it a useful tool for studying the role of this receptor in cardiovascular function. It has also been shown to have anti-inflammatory and antioxidant effects, making it a useful tool for studying these processes. However, one limitation of this compound is that it is a synthetic compound and may not accurately reflect the effects of naturally occurring compounds in the body.
Future Directions
There are several future directions for research on N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide. One area of research is the development of more potent and selective inhibitors of this compound. Another area of research is the investigation of the anti-inflammatory and antioxidant effects of this compound in other disease models. Additionally, the potential use of this compound in combination with other drugs for the treatment of hypertension and heart failure should be explored. Finally, the potential use of this compound as a tool for studying the role of this compound in other physiological processes should be investigated.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in the treatment of hypertension, heart failure, and other cardiovascular diseases. It is a potent inhibitor of this compound and has several biochemical and physiological effects. While it has several advantages for lab experiments, there are also limitations to its use. Future research directions include the development of more potent and selective inhibitors of this compound, investigation of the anti-inflammatory and antioxidant effects of this compound in other disease models, and exploration of its potential use in combination with other drugs for the treatment of hypertension and heart failure.
Scientific Research Applications
N-(5-chloro-2-pyridinyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]propanamide has been extensively studied for its potential applications in the treatment of hypertension, heart failure, and other cardiovascular diseases. It is a potent inhibitor of this compound, which is involved in regulating blood pressure and cardiovascular function. Studies have shown that this compound can effectively lower blood pressure in animal models of hypertension. It has also been shown to improve cardiac function and reduce cardiac hypertrophy in animal models of heart failure.
Properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-3-(1-phenyltetrazol-5-yl)sulfanylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN6OS/c16-11-6-7-13(17-10-11)18-14(23)8-9-24-15-19-20-21-22(15)12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,17,18,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXHJVFYBHALHOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)SCCC(=O)NC3=NC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN6OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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